Cas no 2167128-51-8 (Tert-butyl 3-isothiocyanato-3-methylbutanoate)

• Product Name: Tert-butyl 3-isothiocyanato-3-methylbutanoate
• CAS No: 2167128-51-8
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5784728
• PubChem ID: 165528633
• Update Time: 2023-12-26

Tert-butyl 3-isothiocyanato-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2167128-51-8
• EN300-1458981
• tert-butyl 3-isothiocyanato-3-methylbutanoate
• Tert-butyl 3-isothiocyanato-3-methylbutanoate

• Inchi： 1S/C10H17NO2S/c1-9(2,3)13-8(12)6-10(4,5)11-7-14/h6H2,1-5H3
• InChI Key： WASYADIERYETRR-UHFFFAOYSA-N
• SMILES： S=C=NC(C)(C)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų